Cas no 82537-67-5 (1,3,8-Triazaspiro[4.5]decane-2,4-dione,8-acetyl-3-dodecyl-7,7,9,9-tetramethyl-)

• Product Name: 1,3,8-Triazaspiro[4.5]decane-2,4-dione,8-acetyl-3-dodecyl-7,7,9,9-tetramethyl-
• CAS No: 82537-67-5
• MF: C₂₅H₄₅N₃O₃
• MW: 435.643107175827
• CID: 726457
• PubChem ID: 93474
• Update Time: 2025-04-19

1,3,8-Triazaspiro[4.5]decane-2,4-dione,8-acetyl-3-dodecyl-7,7,9,9-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decane-2,4-dione,8-acetyl-3-dodecyl-7,7,9,9-tetramethyl-
• 8-acetyl-3-dodecyl-7,7,9,9-tetramethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• C 10-440
• Sanol LS 440
• Tinuvin 440
• QHA2CN8JV4
• SCHEMBL78208
• EINECS 279-990-3
• DTXSID8072879
• 1,3,8-Triazaspiro[4.5]decane-2,4-dione, 8-acetyl-3-dodecyl-7,7,9,9-tetramethyl-
• 82537-67-5
• 8-Acetyl-3-dodecyl-7,7,9,9-tetramethyl-1,3,8-triazaspiro(4.5)decane-2,4-dione
• NS00038211
• 1,3,8-Triazaspiro(4.5)decane-2,4-dione, 8-acetyl-3-dodecyl-7,7,9,9-tetramethyl-

• Inchi： 1S/C25H45N3O3/c1-7-8-9-10-11-12-13-14-15-16-17-27-21(30)25(26-22(27)31)18-23(3,4)28(20(2)29)24(5,6)19-25/h7-19H2,1-6H3,(H,26,31)
• InChI Key： RAZWNFJQEZAVOT-UHFFFAOYSA-N
• SMILES： O=C1C2(CC(C)(C)N(C(C)=O)C(C)(C)C2)NC(N1CCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 435.346092
• Monoisotopic Mass: 435.346092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7
• XLogP3: 5.8

Experimental Properties

• Density: 1.05
• Refractive Index: 1.519